Cas no 2219376-60-8 (lithium(1+) ion 1-fluorocyclooct-2-yne-1-carboxylate)

• Product Name: lithium(1+) ion 1-fluorocyclooct-2-yne-1-carboxylate
• CAS No: 2219376-60-8
• MF: C₉H₁₀FLiO₂
• MW: 176.113906383514
• CID: 6585855
• PubChem ID: 137952159
• Update Time: 2025-08-05

lithium(1+) ion 1-fluorocyclooct-2-yne-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 1-fluorocyclooct-2-yne-1-carboxylate
• 2219376-60-8
• Lithium 1-fluorocyclooct-2-yne-1-carboxylate
• EN300-1704293
• Lithium;1-fluorocyclooct-2-yne-1-carboxylate

• Inchi： 1S/C9H11FO2.Li/c10-9(8(11)12)6-4-2-1-3-5-7-9;/h1-4,6H2,(H,11,12);/q;+1/p-1
• InChI Key： VOBIZBVHTWFEHN-UHFFFAOYSA-M
• SMILES： FC1(C(=O)[O-])C#CCCCCC1.[Li+]

Computed Properties

• Exact Mass: 176.08248615g/mol
• Monoisotopic Mass: 176.08248615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Additional information on lithium(1+) ion 1-fluorocyclooct-2-yne-1-carboxylate

Introduction to Lithium(1+) Ion 1-Fluorocyclooct-2-yne-1-carboxylate (CAS No. 2219376-60-8)

Lithium(1+) ion 1-fluorocyclooct-2-yne-1-carboxylate, with the chemical formula C₉H₇LiFCO₂, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its unique CAS number 2219376-60-8, represents a novel class of organometallic derivatives with potential applications in various scientific domains. The structural integrity and functional versatility of this molecule make it a subject of intense study, particularly in the context of medicinal chemistry and materials science.

The core structure of lithium(1+) ion 1-fluorocyclooct-2-yne-1-carboxylate consists of a cyclooctyne ring substituted with a fluorine atom at the 1-position and a carboxylate group at the 2-position. The presence of the lithium(1+) ion introduces a significant electrophilic character to the molecule, which can be exploited in various synthetic transformations. This compound is particularly intriguing due to its ability to participate in cycloaddition reactions, such as the [2+3] cycloaddition, which is a cornerstone reaction in organic synthesis. The fluorine atom further enhances its reactivity by influencing electronic distributions and steric hindrance around the ring.

In recent years, there has been growing interest in the development of new lithium-based compounds for their potential therapeutic applications. Lithium salts have long been recognized for their efficacy in treating mood disorders, and the introduction of novel lithium derivatives like lithium(1+) ion 1-fluorocyclooct-2-yne-1-carboxylate opens up new avenues for pharmacological research. The unique structural features of this compound suggest that it may exhibit different pharmacokinetic properties compared to traditional lithium salts. This has prompted researchers to explore its potential as a lead compound for drug discovery, particularly in the treatment of neurological and psychiatric disorders.

The synthesis of lithium(1+) ion 1-fluorocyclooct-2-yne-1-carboxylate involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. The process typically begins with the preparation of fluorocyclooctene, which is then subjected to metalation followed by carboxylation to introduce the carboxylate group. The use of lithium as a metalating agent is crucial, as it provides the necessary reactivity for subsequent functionalization. Recent advances in catalytic methods have enabled more efficient and scalable synthesis routes, making this compound more accessible for research purposes.

One of the most compelling aspects of lithium(1+) ion 1-fluorocyclooct-2-yne-1-carboxylate is its potential application in materials science. The cyclooctyne moiety is known to undergo facile cycloaddition reactions with various strained dienes, leading to the formation of complex cyclic structures. This property makes it an excellent candidate for designing molecular machines and functional materials. Additionally, the presence of the fluorine atom can be leveraged to create materials with specific electronic properties, such as increased thermal stability or improved solubility in certain solvents.

Recent studies have also explored the role of lithium(1+) ion 1-fluorocyclooct-2-yne-1-carboxylate in polymer chemistry. The ability to incorporate this compound into polymer backbones can lead to novel materials with enhanced mechanical properties or unique optical characteristics. For instance, polymers functionalized with this compound may exhibit improved biodegradability or biocompatibility, making them suitable for biomedical applications such as drug delivery systems or tissue engineering scaffolds.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of lithium(1+) ion 1-fluorocyclooct-2-yne-1-carboxylate. Preclinical studies have shown that this compound exhibits promising activity against various disease models, including those related to inflammation and neurodegeneration. The exact mechanism of action remains under investigation, but preliminary data suggest that it may modulate neurotransmitter release or inhibit inflammatory pathways. These findings have spurred interest in developing this compound into a novel therapeutic agent.

The analytical characterization of lithium(1+) ion 1-fluorocyclooct-2-yne-1-carboxylate is another area where advancements have been made. Modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have provided detailed insights into its structure and purity. These techniques are essential for ensuring that the compound meets stringent quality standards before it can be used in biological assays or clinical trials. Additionally, computational methods such as density functional theory (DFT) have been employed to predict its electronic properties and reactivity.

In conclusion, lithium(1+) ion 1-fluorocyclooct-2-yne-1-carboxylate (CAS No. 2219376-60-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an attractive candidate for further research in medicinal chemistry, materials science, and polymer chemistry. As our understanding of its properties continues to grow, so too does its potential to contribute to advancements in these fields.